Cas no 933674-87-4 (5-Trifluoromethyl-benzo[1,3]dioxol-2-one)

• Product Name: 5-Trifluoromethyl-benzo[1,3]dioxol-2-one
• CAS No: 933674-87-4
• MF: C₈H₃F₃O₃
• MW: 204.102833032608
• MDL: MFCD04972996
• CID: 4720383
• Update Time: 2025-07-22

5-Trifluoromethyl-benzo[1,3]dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-benzo[1,3]dioxol-2-one
• 5-(trifluoromethyl)-1,3-benzodioxol-2-one
• 5-(Trifluoromethyl)benzo[d][1,3]dioxol-2-one
• 5-trifluoromethyl-1,3-benzodioxole-2-one

• MDL： MFCD04972996
• Inchi： 1S/C8H3F3O3/c9-8(10,11)4-1-2-5-6(3-4)14-7(12)13-5/h1-3H
• InChI Key： DSIYBEATTIFPBC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OC(=O)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Topological Polar Surface Area: 35.5

Additional information on 5-Trifluoromethyl-benzo[1,3]dioxol-2-one

Introduction to 5-Trifluoromethyl-benzo[1,3]dioxol-2-one (CAS No. 933674-87-4)

5-Trifluoromethyl-benzo[1,3]dioxol-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 933674-87-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the benzodioxole class, characterized by a fused benzene ring and an oxygen-containing heterocycle. The presence of a trifluoromethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of benzo[1,3]dioxol-2-one is reminiscent of natural products and pharmacophores found in various therapeutic agents. The oxygen atoms in the dioxolone ring contribute to hydrogen bonding capabilities, which are often exploited in drug design to enhance binding affinity and selectivity. The introduction of the trifluoromethyl group further modulates these interactions by increasing lipophilicity and metabolic stability, key factors in optimizing pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and resistance to metabolic degradation. The trifluoromethyl-benzo[1,3]dioxol-2-one scaffold has been explored in several contexts, particularly as a building block for small-molecule inhibitors targeting inflammatory pathways and enzymatic processes. Its versatility allows for modifications at various positions, enabling the synthesis of derivatives with tailored properties for specific therapeutic applications.

One of the most compelling aspects of 5-Trifluoromethyl-benzo[1,3]dioxol-2-one is its potential in modulating immune responses. The compound has been investigated for its ability to interact with signaling pathways involved in inflammation and immune regulation. Preliminary studies suggest that derivatives of this scaffold may exhibit anti-inflammatory effects by inhibiting key mediators such as cytokines and transcription factors. This makes it a promising candidate for further exploration in conditions characterized by excessive or dysregulated immune activity.

The fluorine atoms in the trifluoromethyl group play a critical role in determining the compound's reactivity and interactions with biological targets. Fluorine's ability to influence electronic distribution and steric hindrance can lead to improved binding affinities and selectivity over non-fluorinated analogs. This has been demonstrated in various drug development programs where fluorinated molecules have shown superior pharmacological properties compared to their non-fluorinated counterparts.

Recent advances in synthetic methodologies have made it more feasible to explore complex derivatives of 5-Trifluoromethyl-benzo[1,3]dioxol-2-one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalizations have enabled the introduction of diverse substituents at strategic positions within the molecule. These synthetic tools have opened up new avenues for designing molecules with enhanced potency, selectivity, and pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in approved drugs. The benzodioxole scaffold is no exception, with several marketed medications featuring similar structural motifs. The incorporation of a trifluoromethyl group into this framework aligns well with current trends in drug design, where functional groups are strategically placed to optimize biological activity.

In addition to its potential as an anti-inflammatory agent, 5-Trifluoromethyl-benzo[1,3]dioxol-2-one has been explored for its interactions with other biological targets. For instance, its structural features make it a candidate for inhibiting enzymes involved in metabolic pathways relevant to cancer progression. By modulating these enzymatic activities, derivatives of this compound may contribute to developing therapies that address underlying mechanisms of disease.

The synthesis of 5-Trifluoromethyl-benzo[1,3]dioxol-2-one itself presents an interesting challenge due to the need for precise functionalization at multiple positions while maintaining regioselectivity. Advances in synthetic chemistry have provided new strategies for constructing this scaffold efficiently. For example, directed ortho-metalation techniques combined with fluorination protocols have enabled the preparation of fluorinated benzodioxoles with high yields and purity.

As research continues to uncover new biological functions and therapeutic applications for fluorinated compounds, 5-Trifluoromethyl-benzo[1,3]dioxol-2-one is poised to play a significant role in drug discovery efforts. Its unique structural features offer opportunities for designing molecules that interact selectively with biological targets while exhibiting favorable pharmacokinetic properties. Further exploration of this scaffold will likely yield novel therapeutic agents addressing unmet medical needs across various disease areas.